Cas no 1806305-12-3 (1-(3-Bromo-5-(chloromethyl)phenyl)propan-1-one)

• Product Name: 1-(3-Bromo-5-(chloromethyl)phenyl)propan-1-one
• CAS No: 1806305-12-3
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 4974786
• Update Time: 2025-06-14

1-(3-Bromo-5-(chloromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-(chloromethyl)phenyl)propan-1-one

• Inchi： 1S/C10H10BrClO/c1-2-10(13)8-3-7(6-12)4-9(11)5-8/h3-5H,2,6H2,1H3
• InChI Key： HNTVPPPZQICQAW-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCl)C=C(C=1)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-Bromo-5-(chloromethyl)phenyl)propan-1-one

Comprehensive Overview of 1-(3-Bromo-5-(chloromethyl)phenyl)propan-1-one (CAS No. 1806305-12-3)

1-(3-Bromo-5-(chloromethyl)phenyl)propan-1-one (CAS No. 1806305-12-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This aryl ketone derivative features a unique molecular structure combining bromine and chloromethyl functional groups, making it valuable for cross-coupling reactions and intermediate synthesis. Recent studies highlight its growing importance in drug discovery, particularly for developing kinase inhibitors and antimicrobial agents, aligning with the global focus on antibiotic resistance solutions.

The compound's electrophilic properties enable diverse carbon-carbon bond formations, a hot topic in green chemistry discussions. Researchers frequently search for "halogenated aryl ketone applications" or "CAS 1806305-12-3 solubility," reflecting interest in its physicochemical characteristics. Its low molecular weight (263.54 g/mol) and moderate lipophilicity (LogP ~2.8) make it suitable for bioavailability optimization studies, addressing the pharmaceutical industry's demand for improved drug delivery systems.

In material science, 1806305-12-3 serves as a precursor for liquid crystal monomers and OLED materials, connecting to trending searches about "organic electronic materials." The chloromethyl group allows further functionalization through nucleophilic substitution, while the bromo substituent facilitates palladium-catalyzed reactions – techniques dominating medicinal chemistry publications. Analytical data shows characteristic IR absorption at 1685 cm^-1 (C=O stretch) and NMR signals at δ 7.8-8.1 ppm (aromatic protons), crucial for quality control protocols.

Environmental considerations position this compound as a subject in "sustainable halogen chemistry" debates. Its controlled degradation pathways and potential for catalytic recycling of bromine byproducts resonate with circular economy principles. The 3,5-disubstituted aromatic core mimics bioactive scaffolds found in FDA-approved drugs, explaining its popularity in fragment-based drug design – a technique revolutionizing high-throughput screening workflows.

Handling 1-(3-Bromo-5-(chloromethyl)phenyl)propan-1-one requires standard laboratory safety measures, with stability data showing compatibility with inert atmosphere processing. Storage recommendations (-20°C under argon) and compatibility matrices with common solvents are frequently searched topics. Recent patent analyses reveal its use in photoredox catalysis systems, aligning with Nobel Prize-winning visible light chemistry advancements.

The compound's regioselective reactivity makes it valuable for constructing chiral auxiliaries and asymmetric catalysts, addressing pharmaceutical demands for enantiopure intermediates. Computational studies of its molecular orbitals contribute to QSAR modeling databases, supporting AI-driven drug discovery initiatives. These applications position CAS 1806305-12-3 at the intersection of traditional synthesis and digital chemistry innovations.